(2-morpholino-5H-pyrrolo[3,4-d]pyrimidin-6(7H)-yl)(thiophen-3-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(2-morpholino-5H-pyrrolo[3,4-d]pyrimidin-6(7H)-yl)(thiophen-3-yl)methanone, also known as MPT0G211, is a small molecule compound that has gained attention in the field of cancer research as a potential anti-cancer agent.
Scientific Research Applications
Synthesis and Application in Parkinson's Disease Imaging
A study by Wang et al. (2017) elaborates on the synthesis of a compound closely related to "(2-morpholino-5H-pyrrolo[3,4-d]pyrimidin-6(7H)-yl)(thiophen-3-yl)methanone" for potential PET imaging of the LRRK2 enzyme in Parkinson's disease. The synthesized compound shows high radiochemical yield and purity, indicating its utility in neurodegenerative disease research (Wang, Gao, Xu, & Zheng, 2017).
Mechanistic Study in Organic Chemistry
Fasani et al. (2008) conducted a mechanistic study involving a morpholinofluorophenyloxazolidinone, examining its reductive defluorination and the oxidative degradation of the morpholine side chain. This research provides insight into reaction mechanisms and the stability of morpholine derivatives in various conditions (Fasani, Tilocca, Protti, Merli, & Albini, 2008).
Synthesis of Pyrrolo[1,2-b]cinnolin-10-one Derivatives
Research by Kimbaris and Varvounis (2000) explores the reduction of acylpyrroles leading to the new synthesis of pyrrolo[1,2-b]cinnolin-10-one ring systems. This work contributes to the field of heterocyclic chemistry by providing novel synthetic pathways for complex heterocycles (Kimbaris & Varvounis, 2000).
Inverse Agonist Activity at CB1 Receptor
A study by Landsman et al. (1997) on the effects of WIN 55,212-2 and SR141716A on cannabinoid CB1 receptors reveals that SR141716A acts as an inverse agonist. This research contributes to understanding the pharmacological activities of cannabinoid receptor ligands and their potential therapeutic applications (Landsman, Burkey, Consroe, Roeske, & Yamamura, 1997).
Synthesis of Morpholine Derivatives for TNF-alpha and Nitric Oxide Inhibition
Lei et al. (2017) developed a rapid and green synthetic method for 4-(Thieno[3,2-d]pyrimidin-4-yl)morpholine derivatives, important intermediates that inhibit tumor necrosis factor alpha and nitric oxide. This signifies the role of such compounds in anti-inflammatory and anticancer research (Lei, Wang, Xiong, & Lan, 2017).
properties
IUPAC Name |
(2-morpholin-4-yl-5,7-dihydropyrrolo[3,4-d]pyrimidin-6-yl)-thiophen-3-ylmethanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N4O2S/c20-14(11-1-6-22-10-11)19-8-12-7-16-15(17-13(12)9-19)18-2-4-21-5-3-18/h1,6-7,10H,2-5,8-9H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VBIWVKPQVYMHHE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=NC=C3CN(CC3=N2)C(=O)C4=CSC=C4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N4O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.